Cas no 874288-30-9 (3-Borono-N-(2-bromophenyl)benzamide)

3-Borono-N-(2-bromophenyl)benzamide structure
874288-30-9 structure
Product Name:3-Borono-N-(2-bromophenyl)benzamide
CAS No:874288-30-9
MF:C13H11BBrNO3
MW:319.94634270668
MDL:MFCD09027206
CID:719722
PubChem ID:44119692
Update Time:2025-04-19

3-Borono-N-(2-bromophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • (3-((2-Bromophenyl)carbamoyl)phenyl)boronic acid
    • 3-(2-Bromophenylcarbamoyl)benzeneboronic acid
    • [3-[(2-bromophenyl)carbamoyl]phenyl]boronic acid
    • 3-(2-Bromophenylcarbamoyl)phenylboronic acid
    • 3-Borono-N-(2-bromophenyl)benzamide
    • Boronic acid,B-[3-[[(2-bromophenyl)amino]carbonyl]phenyl]-
    • OR7418
    • {3-[(2-Bromophenyl)carbamoyl]phenyl}boronic acid
    • (3-((2-Bromophenyl)carbamoyl)phenyl)boronicacid
    • 874288-30-9
    • 3-[(2-Bromophenyl)carbamoyl]benzeneboronic acid
    • AKOS015833554
    • DTXSID80657374
    • BS-23045
    • CS-0174331
    • ZJB28830
    • D71371
    • A853717
    • MFCD09027206
    • 3-[(2-bromophenyl)carbamoyl]phenylboronic acid
    • MDL: MFCD09027206
    • Inchi: 1S/C13H11BBrNO3/c15-11-6-1-2-7-12(11)16-13(17)9-4-3-5-10(8-9)14(18)19/h1-8,18-19H,(H,16,17)
    • InChI Key: NNXAOPXQCCLTAC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1NC(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

  • Exact Mass: 319.00200
  • Monoisotopic Mass: 319.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: 252-255℃
  • Refractive Index: 1.658
  • PSA: 69.56000
  • LogP: 1.45420

3-Borono-N-(2-bromophenyl)benzamide Security Information

3-Borono-N-(2-bromophenyl)benzamide Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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3-Borono-N-(2-bromophenyl)benzamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:874288-30-9)3-Borono-N-(2-bromophenyl)benzamide
Order Number:A853717
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:46
Price ($):267.0/508.0
Email:sales@amadischem.com

3-Borono-N-(2-bromophenyl)benzamide Related Literature

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Amadis Chemical Company Limited
(CAS:874288-30-9)3-Borono-N-(2-bromophenyl)benzamide
A853717
Purity:99%/99%
Quantity:25g/100g
Price ($):267.0/508.0
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